A new metal–organic framework based on rare [Zn4F4] cores for efficient separation of C2H2†
Chemical Communications Pub Date: 2021-11-16 DOI: 10.1039/D1CC05196B
Abstract
Assembly via 1,4-benzenedicarboxylate linkers and Zn2+ ions afforded an MOF containing rare [Zn4F4] cubane core, showing excellent separation for C2H2–CO2 and C2H2–CH4 mixtures. Dynamic breakthrough experiments and grand canonical Monte Carlo calculations were carried out to confirm the feasibility of the MOF for the separation application of C2H2.
![Graphical abstract: A new metal–organic framework based on rare [Zn4F4] cores for efficient separation of C2H2](http://scimg.chem960.com/usr/1/D1CC05196B.jpg)
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